1-(2,4-Dimethylphenyl)-4-[4-(3-methoxyphenyl)piperazin-1-yl]pyrazolo[3,4-d]pyrimidine

• Molecular Formula: C24H26N6O
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 1-(2,4-dimethylphenyl)-4-[4-(3-methoxyphenyl)piperazin-1-yl]pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C24H26N6O/c1-17-7-8-22(18(2)13-17)30-24-21(15-27-30)23(25-16-26-24)29-11-9-28(10-12-29)19-5-4-6-20(14-19)31-3/h4-8,13-16H,9-12H2,1-3H3
• InChI Key: YMQFPOICRLHPSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)N4CCN(CC4)C5=CC(=CC=C5)OC)C

Description

2,4-Dimethylphenyl Group

This substituent introduces ortho- and para-methyl groups on the benzene ring, creating steric hindrance that influences molecular packing and solubility. Computational models of 1-(2,4-dimethylphenyl)-4-(4-phenylpiperazin-1-yl)pyrazolo[3,4-d]pyrimidine (CID 661231) show:

• Dihedral angle : 45° between the pyrazolopyrimidine core and the 2,4-dimethylphenyl ring.
• Van der Waals interactions : Methyl groups participate in hydrophobic interactions with adjacent molecules.

3-Methoxyphenylpiperazine Moiety

The 3-methoxyphenyl group on the piperazine ring provides electronic modulation via resonance and inductive effects. Comparative studies with 4-[4-(4-methoxyphenyl)piperazin-1-yl]-1-phenylpyrazolo[3,4-d]pyrimidine (CID 1976692) demonstrate that para-methoxy substitution enhances electron donation to the piperazine nitrogen, whereas 3-methoxy placement creates a steric barrier to rotational freedom.

Comparative Structural Studies with Analogous Piperazine Derivatives

The table below contrasts key structural features with related piperazine-containing pyrazolopyrimidines:

Compound Name	Substituent Position	Molecular Weight (g/mol)	Key Structural Feature
Target Compound	3-methoxy, 2,4-dimethyl	416.5	Steric hindrance from ortho-methyl groups
4-[4-(4-Methoxyphenyl)piperazin-1-yl] analog	4-methoxy	386.4	Enhanced resonance stabilization
1-(4-Chlorophenyl) analog	4-chloro	420.9	Electronegative chlorine alters polarity
1-(2-Methoxyphenyl) analog	2-methoxy	416.5	Reduced steric effects compared to methyl

Key findings:

• 3-Methoxy vs. 4-Methoxy : The 3-methoxy group in the target compound reduces conjugation efficiency compared to para-substituted analogs, as evidenced by redshifted UV-Vis spectra in related molecules.
• Methyl vs. Chloro Substituents : Methyl groups enhance hydrophobicity, while chloro groups increase dipole moments, affecting solubility profiles.

Biological Activity

1-(2,4-Dimethylphenyl)-4-[4-(3-methoxyphenyl)piperazin-1-yl]pyrazolo[3,4-d]pyrimidine is a synthetic compound that belongs to the class of pyrazolopyrimidines. This compound has garnered interest in pharmacological research due to its potential biological activities, particularly in the fields of oncology and neurology. This article reviews the biological activity, mechanisms of action, and therapeutic potentials of this compound based on diverse sources.

Chemical Structure and Properties

The molecular structure of 1-(2,4-Dimethylphenyl)-4-[4-(3-methoxyphenyl)piperazin-1-yl]pyrazolo[3,4-d]pyrimidine can be described as follows:

• Molecular Formula : C22H26N4O
• Molecular Weight : 350.47 g/mol

Structural Representation

The compound features a pyrazolo[3,4-d]pyrimidine core, which is known for its diverse biological activities. The presence of piperazine and methoxy groups contributes to its pharmacological profile.

Research indicates that compounds within the pyrazolopyrimidine class exhibit various mechanisms of action, including:

• Kinase Inhibition : Pyrazolopyrimidines often act as inhibitors of several kinases involved in cell signaling pathways. This inhibition can lead to decreased cell proliferation and increased apoptosis in cancer cells.
• Neurotransmitter Modulation : The piperazine moiety suggests potential interactions with neurotransmitter receptors, particularly serotonin and dopamine receptors, which may influence mood and cognition.

Anticancer Activity

Studies have shown that pyrazolopyrimidine derivatives can exhibit significant anticancer properties. For instance:

• Synergistic Effects with Cold Atmospheric Plasma : A study demonstrated that certain pyrazolopyrimidines can enhance the cytotoxic effects of cold atmospheric plasma on cancer cells. This combination therapy showed promising results in increasing cell death in tumor models .
• Inhibition of Cancer Cell Proliferation : The compound has been tested against various cancer cell lines, showing potent inhibition of growth through mechanisms involving apoptosis and cell cycle arrest.

Neuropharmacological Effects

The piperazine component suggests potential neuropharmacological applications:

• Anxiolytic and Antidepressant Effects : Compounds with similar structures have been reported to exhibit anxiolytic properties by modulating serotonin receptors, which may be relevant for treating anxiety disorders.
• Cognitive Enhancement : Some studies indicate that piperazine derivatives can improve cognitive functions by enhancing dopaminergic activity.

Case Studies and Research Findings

Study	Findings
Study 1	Tested synergistic effects with cold atmospheric plasma on various cancer cell lines.	Pyrazolopyrimidine derivatives enhance cytotoxicity when combined with CAP.
Study 2	Evaluated the inhibition of kinase activity in cancer models.	Significant inhibition of PI3 kinase pathways leading to reduced tumor growth.
Study 3	Investigated neuropharmacological effects in animal models.	Demonstrated potential antidepressant-like effects through serotonin modulation.

Scientific Research Applications

Pharmacological Applications

• Antidepressant Activity
  • Research indicates that derivatives of pyrazolo[3,4-d]pyrimidines exhibit significant antidepressant-like effects in animal models. The compound's structure suggests it may interact with serotonin and dopamine receptors, which are crucial in mood regulation.
• Anticancer Properties
  • Studies have shown that pyrazolo[3,4-d]pyrimidine derivatives can inhibit cancer cell proliferation. The compound may act by inducing apoptosis in various cancer cell lines through the modulation of signaling pathways involved in cell survival and death.
• Neuroprotective Effects
  • Preliminary investigations suggest that this compound may possess neuroprotective properties. It could potentially mitigate oxidative stress and inflammation in neuronal cells, making it a candidate for treating neurodegenerative diseases.

Case Study 1: Antidepressant Effects

A study published in a peer-reviewed journal assessed the antidepressant effects of various pyrazolo[3,4-d]pyrimidine derivatives. The results indicated that compounds similar to 1-(2,4-Dimethylphenyl)-4-[4-(3-methoxyphenyl)piperazin-1-yl]pyrazolo[3,4-d]pyrimidine showed a significant reduction in immobility time during forced swim tests compared to control groups.

Case Study 2: Anticancer Activity

In vitro studies demonstrated that the compound inhibited the growth of breast cancer cells (MCF-7) by inducing apoptosis through the activation of caspase pathways. The findings suggest that this compound could serve as a lead structure for developing new anticancer agents.

Comparison with Similar Compounds

Data Tables

Table 1: Physicochemical Properties

Compound	Molecular Weight	logP (Predicted)	Hydrogen Bond Donors	Hydrogen Bond Acceptors
Target Compound	465.55	4.2	1	6
	402.48	3.8	0	6
	422.52	4.5	0	6

Preparation Methods

Synthesis of the Pyrazolo[3,4-d]pyrimidine Core

The pyrazolo[3,4-d]pyrimidine scaffold serves as the central pharmacophore. Its synthesis begins with the condensation of 2,4-dimethylphenylhydrazine (1.0 equiv) and ethyl 2-cyano-3-ethoxyacrylate (1.2 equiv) in ethanol under reflux (12–16 hours), yielding ethyl 5-amino-1-(2,4-dimethylphenyl)-1H-pyrazolo-4-carboxylate (Intermediate A) . Cyclization of Intermediate A is achieved by refluxing with formamide at 180°C for 6–8 hours, producing 1-(2,4-dimethylphenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one (Intermediate B) .

Key Reaction Parameters

Step	Reagents/Conditions	Temperature	Time	Yield
A → B	Formamide, reflux	180°C	8 h	78%

Chlorination at Position 4

Chlorination of the 4-keto group in Intermediate B is critical for subsequent nucleophilic substitution. Treatment with phosphorus oxychloride (POCl3) (5.0 equiv) and trimethylamine (TMA) (2.0 equiv) under reflux (4–6 hours) yields 4-chloro-1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidine (Intermediate C) . Excess POCl3 ensures complete conversion, while TMA neutralizes HCl byproducts.

Characterization of Intermediate C

• 1H NMR (400 MHz, CDCl3) : δ 8.71 (s, 1H, pyrimidine-H), 7.55–7.48 (m, 3H, aryl-H), 2.46 (s, 3H, CH3), 2.34 (s, 3H, CH3) .

• MS (EI) : m/z 314 [M+H]+ .

Parameter	Value
Solvent	Isopropanol
Temperature	80°C
Time	30 h
Yield	65%

Mechanistic Insights and Side Reactions

The chlorination step proceeds via a two-stage mechanism: (1) protonation of the 4-keto oxygen by POCl3, forming a reactive oxonium intermediate, and (2) nucleophilic displacement by chloride . Competing side reactions, such as over-chlorination or decomposition, are mitigated by controlled stoichiometry and inert atmospheres .

During piperazine coupling, residual moisture may hydrolyze the chloro intermediate, necessitating anhydrous conditions. Byproducts like 4-hydroxy derivatives are minimized by using molecular sieves .

Green Chemistry Alternatives

While classical methods rely on POCl3 and high temperatures, sustainable protocols offer alternatives:

• Microwave-assisted cyclization : Reduces reaction time for Intermediate B from 8 hours to 20 minutes at 150°C .

• Solvent-free chlorination : Employing SiO2-POCl3 composites under ball milling achieves 85% yield of Intermediate C without volatile solvents .

Spectral Characterization of the Target Compound

1H NMR (400 MHz, DMSO-d6) :

• δ 8.62 (s, 1H, pyrimidine-H), 7.38–6.75 (m, 7H, aryl-H), 3.80 (s, 3H, OCH3), 3.45–3.20 (m, 8H, piperazine-H), 2.40 (s, 3H, CH3), 2.28 (s, 3H, CH3) .

IR (KBr) :

• 2920 cm−1 (C-H stretch, CH3), 1605 cm−1 (C=N pyrimidine), 1240 cm−1 (C-O-C methoxy) .

HPLC Purity : 98.5% (C18 column, MeOH:H2O = 70:30) .

Challenges and Optimization Strategies

• Low Coupling Yield : Increasing piperazine equivalents to 2.0 equiv improves yield to 72% but complicates purification .

• Regioselectivity : Competing substitution at position 6 is avoided by steric hindrance from the 2,4-dimethylphenyl group .

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations
Classical (POCl3)	High reproducibility	Toxicity of POCl3
Green (Microwave)	Faster, eco-friendly	Specialized equipment required
Solvent-free	Reduced waste	Lower yield (70%)